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Compound of Interest

Compound Name: Beryllium nitrate

CAS No.: 13597-99-4

Cat. No.: B086493

Get Quote

For Immediate Release

This technical guide provides a comprehensive examination of the crystal structures of key

beryllium nitrate complexes, offering valuable insights for researchers, scientists, and

professionals in drug development. The document focuses on the crystallographic details of

beryllium nitrate tetrahydrate, dinitrosonium tetranitratoberyllate, and basic beryllium nitrate,

presenting a wealth of quantitative data, detailed experimental protocols, and visual

representations of their molecular architecture.

Beryllium Nitrate Tetrahydrate (Be(H₂O)₄₂)
The crystal structure of beryllium nitrate tetrahydrate reveals a fascinating arrangement of

ions. The beryllium atom is coordinated by four water molecules, forming a distinct

tetraaquaberyllium(II) cation, [Be(H₂O)₄]²⁺. These cationic complexes and the nitrate anions

(NO₃⁻) constitute the building blocks of the crystal lattice.[1]
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The definitive determination of the crystal structure of beryllium nitrate tetrahydrate was

achieved through single-crystal X-ray diffraction.

Parameter Value

Crystal System Orthorhombic

Space Group Fdd2

Unit Cell Dimensions a = 13.471(4) Å, b = 23.910(6) Å, c = 6.229(2) Å

Experimental Protocols
Synthesis: Single crystals of beryllium nitrate tetrahydrate are typically grown by the slow

evaporation of a saturated aqueous solution. This is prepared by dissolving beryllium oxide

(BeO) or beryllium hydroxide (Be(OH)₂) in nitric acid.

Single-Crystal X-ray Diffraction: A suitable single crystal is mounted on a goniometer. X-ray

diffraction data is collected at a controlled temperature to minimize thermal vibrations. The

resulting diffraction pattern is used to solve and refine the crystal structure.

Dinitrosonium Tetranitratoberyllate
((NO)₂[Be(NO₃)₄])
This complex features a central beryllium atom tetrahedrally coordinated to four monodentate

nitrate groups, forming the [Be(NO₃)₄]²⁻ anion. The structure also contains nitrosonium (NO⁺)

cations.[2][3]
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Parameter Value

Crystal System Orthorhombic

Space Group Fdd2

Unit Cell Dimensions a = 13.471(4) Å, b = 23.916(6) Å, c = 6.229(2) Å

Selected Bond Lengths

Be-O 1.627-1.641(9) Å

N-O (in NO⁺) 0.916(9) Å

Experimental Protocols
Synthesis: Dinitrosonium tetranitratoberyllate is synthesized by the reaction of beryllium

chloride (BeCl₂) with liquid dinitrogen tetroxide (N₂O₄) in the presence of ethyl acetate.[2][3]

Single-Crystal X-ray Diffraction: The crystal structure was determined by X-ray diffraction

analysis of a suitable single crystal obtained from the synthesis.

Basic Beryllium Nitrate (Be₄O(NO₃)₆)
Basic beryllium nitrate possesses a unique molecular structure. It is a tetranuclear molecule

with a central oxygen atom tetrahedrally coordinated to four beryllium atoms, forming an OBe₄

core. Six bidentate nitrate groups bridge the edges of the OBe₄ tetrahedron.[2][3]

Crystallographic Data
Parameter Value

Crystal System Trigonal

Space Group P3

Unit Cell Dimensions a = 13.638(3) Å, c = 6.475(2) Å

Selected Bond Lengths

Be-O (central) 1.59-1.64 Å

Be-O (nitrate) 1.60-1.72 Å
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Experimental Protocols
Synthesis: The trigonal modification of basic beryllium nitrate is obtained through the thermal

decomposition of dinitrosonium tetranitratoberyllate ((NO)₂[Be(NO₃)₄]).[2][3]

Single-Crystal X-ray Diffraction: The structure was elucidated by X-ray diffraction studies on

single crystals produced from the thermal decomposition process.

Visualizing the Synthesis and Interrelationships
To further clarify the relationships and experimental workflows, the following diagrams are

provided.

Synthesis Pathways

BeO or Be(OH)₂

Be(H₂O)₄₂ Dissolution & 
 Slow Evaporation 

Nitric Acid

BeCl₂

(NO)₂[Be(NO₃)₄]

 Reaction 

N₂O₄ in Ethyl Acetate

Be₄O(NO₃)₆

 Thermal 
 Decomposition 

Click to download full resolution via product page

Caption: Synthesis pathways for the three beryllium nitrate complexes.
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Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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